Cas no 2228206-89-9 (1-tert-butyl-1H-pyrazole-4-thiol)

• Product Name: 1-tert-butyl-1H-pyrazole-4-thiol
• CAS No: 2228206-89-9
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6184566
• PubChem ID: 144693832
• Update Time: 2025-08-05

1-tert-butyl-1H-pyrazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-pyrazole-4-thiol
• 2228206-89-9
• EN300-1742173

• Inchi： 1S/C7H12N2S/c1-7(2,3)9-5-6(10)4-8-9/h4-5,10H,1-3H3
• InChI Key： ZSSRDXXMVNSYCO-UHFFFAOYSA-N
• SMILES： SC1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 18.8Ų

Additional information on 1-tert-butyl-1H-pyrazole-4-thiol

Research Brief on 1-tert-butyl-1H-pyrazole-4-thiol (CAS: 2228206-89-9) in Chemical Biology and Pharmaceutical Applications

1-tert-butyl-1H-pyrazole-4-thiol (CAS: 2228206-89-9) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic uses. The compound's unique pyrazole-thiol structure makes it a valuable scaffold for designing novel inhibitors and modulators of various biological targets.

Recent studies have explored the synthetic routes to 1-tert-butyl-1H-pyrazole-4-thiol, with an emphasis on optimizing yield and purity for pharmaceutical applications. A 2023 publication in the Journal of Medicinal Chemistry reported a high-yield, one-pot synthesis method that reduces byproduct formation and improves scalability. The study highlighted the compound's stability under physiological conditions, which is crucial for its potential use as a drug candidate or intermediate.

In terms of biological activity, 1-tert-butyl-1H-pyrazole-4-thiol has shown promising results as a building block for kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy in forming hydrogen bonds with ATP-binding sites of various kinases, particularly in the design of selective JAK2 inhibitors. The thiol group's nucleophilic properties allow for further derivatization, enabling the creation of covalent inhibitors that show enhanced target engagement and prolonged pharmacological effects.

Another significant application of 1-tert-butyl-1H-pyrazole-4-thiol is in the development of radiopharmaceuticals. A recent study in Nuclear Medicine and Biology (2024) utilized this compound as a precursor for 18F-labeled probes, capitalizing on the thiol group's ability to form stable bonds with various radionuclides. The resulting probes demonstrated excellent in vivo stability and tumor-targeting capabilities in preclinical models, suggesting potential for diagnostic imaging applications.

The compound's safety profile has also been investigated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) examined its metabolic pathways and potential reactive metabolites, finding that the tert-butyl group enhances metabolic stability compared to analogous compounds. This property, combined with favorable pharmacokinetic parameters observed in animal studies, positions 1-tert-butyl-1H-pyrazole-4-thiol as an attractive scaffold for further drug development.

Looking forward, several pharmaceutical companies have included derivatives of 1-tert-butyl-1H-pyrazole-4-thiol in their pipelines, particularly for inflammatory and oncological indications. The compound's versatility in medicinal chemistry, combined with recent advances in its synthetic accessibility and biological evaluation, suggests it will remain an important focus of research in the coming years. Future studies are expected to explore its applications in targeted protein degradation and as a warhead in PROTAC design, expanding its utility in modern drug discovery paradigms.